Cas no 2377846-68-7 (4-(Trifluoromethyl)benzothiophene-2-carboxamide)

• Product Name: 4-(Trifluoromethyl)benzothiophene-2-carboxamide
• CAS No: 2377846-68-7
• MF: C₁₀H₆F₃NOS
• MW: 245.220951557159
• CID: 5184744
• Update Time: 2026-03-05

4-(Trifluoromethyl)benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)benzothiophene-2-carboxamide

• Inchi： 1S/C10H6F3NOS/c11-10(12,13)6-2-1-3-7-5(6)4-8(16-7)9(14)15/h1-4H,(H2,14,15)
• InChI Key： SEAXDZBIZPTLGA-UHFFFAOYSA-N
• SMILES： C12=CC=CC(C(F)(F)F)=C1C=C(C(N)=O)S2

Additional information on 4-(Trifluoromethyl)benzothiophene-2-carboxamide

Comprehensive Overview of 4-(Trifluoromethyl)benzothiophene-2-carboxamide (CAS No. 2377846-68-7): Properties, Applications, and Industry Insights

4-(Trifluoromethyl)benzothiophene-2-carboxamide (CAS No. 2377846-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group (-CF₃) and a benzothiophene core makes this molecule a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including metabolic disorders and inflammatory conditions.

The compound's molecular formula, C₁₀H₆F₃NOS, reflects its heterocyclic nature, combining sulfur and nitrogen atoms within an aromatic system. This structural arrangement contributes to its enhanced stability and lipophilicity, properties highly sought after in medicinal chemistry. Recent studies highlight its utility in developing kinase inhibitors and GPCR modulators, addressing growing demand for precision therapeutics in oncology and CNS disorders. The carboxamide functionality further enables diverse chemical modifications, making it a versatile scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 4-(Trifluoromethyl)benzothiophene-2-carboxamide exemplifies the rising importance of fluorinated heterocycles in modern drug design. The incorporation of fluorine atoms, particularly the trifluoromethyl group, has become a strategic approach to improve metabolic stability, membrane permeability, and target binding affinity. Industry reports indicate a 35% annual growth in demand for such fluorinated building blocks, driven by their critical role in developing next-generation pharmaceuticals and crop protection agents.

Analytical characterization of CAS No. 2377846-68-7 typically involves advanced techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's physicochemical properties—such as its melting point range (typically 180-185°C) and solubility profile (moderate in polar organic solvents but limited in water)—are crucial parameters for formulation scientists. These characteristics directly influence its handling, storage requirements (recommended at 2-8°C under inert atmosphere), and compatibility with various reaction conditions.

In the context of green chemistry initiatives, synthetic routes to 4-(Trifluoromethyl)benzothiophene-2-carboxamide have evolved to minimize environmental impact. Recent patent literature describes improved catalytic methods for constructing the benzothiophene core with higher atom economy and reduced heavy metal usage. Such innovations align with the pharmaceutical industry's commitment to sustainable manufacturing practices while maintaining cost-effectiveness—a balance increasingly demanded by regulatory agencies and environmentally conscious investors.

The commercial landscape for this compound reflects broader trends in fine chemical supply chains. While several specialized manufacturers offer CAS No. 2377846-68-7 at various purity grades (typically 95-99%), supply security remains a consideration given geopolitical factors affecting raw material availability. Current market analysis suggests stable pricing for this intermediate, with projected growth tied to its adoption in clinical-stage drug candidates. Quality control documentation, including comprehensive certificates of analysis (CoA) and process validation data, has become a key differentiator among suppliers.

Looking ahead, 4-(Trifluoromethyl)benzothiophene-2-carboxamide is poised to maintain its relevance in cutting-edge research. Its structural features address multiple drug discovery challenges, from improving pharmacokinetic properties to enabling novel intellectual property positions. As computational chemistry tools advance, virtual screening of derivatives based on this scaffold may uncover additional therapeutic applications, particularly in areas like neglected tropical diseases and antimicrobial resistance—topics receiving heightened global attention. The compound's journey from laboratory curiosity to potential drug component exemplifies the intricate interplay between molecular design and medical innovation.